Cas no 70097-41-5 (dopamine, [7-3h(n)])
![dopamine, [7-3h(n)] structure](https://ossimg.kuujia.com/scimg/70500/70097-41-5x500.png)
dopamine, [7-3h(n)] structure
Product Name:dopamine, [7-3h(n)]
CAS No:70097-41-5
MF:C8H11NO2
MW:157.194660902023
CID:974616
PubChem ID:12207256
Update Time:2025-04-19
dopamine, [7-3h(n)] Chemical and Physical Properties
Names and Identifiers
-
- dopamine, [7-3h(n)]
- CHEMBL3247442
- 70097-41-5
-
- Inchi： 1S/C8H11NO2/c9-4-3-6-1-2-7(10)8(11)5-6/h1-2,5,10-11H,3-4,9H2/i3T2
- InChI Key： VYFYYTLLBUKUHU-WTJCDBBSSA-N
- SMILES： OC1=C(C=CC(=C1)C([3H])([3H])CN)O
Computed Properties
- Exact Mass: 157.095427092g/mol
- Monoisotopic Mass: 157.095427092g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 66.5Ų
dopamine, [7-3h(n)] Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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